![molecular formula C19H27N5OS B5564041 1-(2-piperidin-2-ylethyl)-N-(4,5,6,7-tetrahydro-1-benzothien-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B5564041.png)
1-(2-piperidin-2-ylethyl)-N-(4,5,6,7-tetrahydro-1-benzothien-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-(2-piperidin-2-ylethyl)-N-(4,5,6,7-tetrahydro-1-benzothien-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H27N5OS and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.19363168 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
Researchers have developed various methods for the synthesis of compounds that contain elements of the structure of interest, focusing on their potential biological activities. These methods often involve multi-step synthesis processes, including reactions such as the Mannich reaction, aminomethylation, and the use of certain heterocyclic components as key intermediates. Such compounds are characterized for their structure and potential reactivity, serving as a basis for further biological application studies (Dotsenko et al., 2012), (Shainyan et al., 2019).
Biological Activities
The synthesized compounds have been explored for a variety of biological activities, including antimicrobial, antifungal, and anti-arrhythmic properties. For example, some compounds have been evaluated for their efficacy against Mycobacterium tuberculosis, demonstrating potential as novel GyrB inhibitors with significant activity and selectivity (Jeankumar et al., 2013). Others have shown promise as antifungal agents against various strains, indicating the potential utility of these compounds in developing new antifungal therapies (Sangshetti & Shinde, 2010).
Enzyme Inhibition
Research into the inhibition of specific enzymes, such as soluble epoxide hydrolase, has identified compounds from this class as potent inhibitors, highlighting their potential in the investigation of diseases related to enzyme dysfunction. These findings suggest avenues for developing novel therapeutic agents based on enzyme inhibition mechanisms (Thalji et al., 2013).
properties
IUPAC Name |
1-(2-piperidin-2-ylethyl)-N-(4,5,6,7-tetrahydro-1-benzothiophen-3-ylmethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N5OS/c25-19(21-11-14-13-26-18-7-2-1-6-16(14)18)17-12-24(23-22-17)10-8-15-5-3-4-9-20-15/h12-13,15,20H,1-11H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWSIWXOJUUWXJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCN2C=C(N=N2)C(=O)NCC3=CSC4=C3CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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